N-3-hydroxyoctanoyl-L-Homoserine lactone
N-3-hydroxyoctanoyl-L-Homoserine lactone
Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. Different quorum sensing molecules are produced at different times in bacterial population growth and have distinct cellular effects mediated through changes in gene expression. N-3-hydroxyoctanoyl-L-Homoserine lactone is a small diffusible signaling molecule secreted by various bacteria. This lactone can have activating or suppressing effects on gene expression and biofilm formation, respectively. N-3-hydroxyoctanoyl-L-Homoserine lactone is produced via lactonolysis from 3-oxooctanoyl-homoserine lactone, altering quorum sensing or contributing to quorum quenching.
Brand Name:
Vulcanchem
CAS No.:
192883-14-0
VCID:
VC0164017
InChI:
InChI=1S/C12H21NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h9-10,14H,2-8H2,1H3,(H,13,15)/t9?,10-/m0/s1
SMILES:
CCCCCC(CC(=O)NC1CCOC1=O)O
Molecular Formula:
C12H21NO4
Molecular Weight:
243.303
N-3-hydroxyoctanoyl-L-Homoserine lactone
CAS No.: 192883-14-0
Reference Standards
VCID: VC0164017
Molecular Formula: C12H21NO4
Molecular Weight: 243.303
CAS No. | 192883-14-0 |
---|---|
Product Name | N-3-hydroxyoctanoyl-L-Homoserine lactone |
Molecular Formula | C12H21NO4 |
Molecular Weight | 243.303 |
IUPAC Name | 3-hydroxy-N-[(3S)-2-oxooxolan-3-yl]octanamide |
Standard InChI | InChI=1S/C12H21NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h9-10,14H,2-8H2,1H3,(H,13,15)/t9?,10-/m0/s1 |
Standard InChIKey | XCZVBYOXRSFQBH-AXDSSHIGSA-N |
SMILES | CCCCCC(CC(=O)NC1CCOC1=O)O |
Description | Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. Different quorum sensing molecules are produced at different times in bacterial population growth and have distinct cellular effects mediated through changes in gene expression. N-3-hydroxyoctanoyl-L-Homoserine lactone is a small diffusible signaling molecule secreted by various bacteria. This lactone can have activating or suppressing effects on gene expression and biofilm formation, respectively. N-3-hydroxyoctanoyl-L-Homoserine lactone is produced via lactonolysis from 3-oxooctanoyl-homoserine lactone, altering quorum sensing or contributing to quorum quenching. |
Synonyms | OH-C8-HSL |
Reference | 1.Kristiansen, S.,Bjarnsholt, T.,Adeltoft, D., et al. The Pseudomonas aeruginosa autoinducer dodecanoyl-homoserine lactone inhibits the putrescine synthesis in human cells. Acta Pathologica, Microbiologica, et Immunologica Scandinavica 116, 361-371 (2008) |
PubChem Compound | 66769741 |
Last Modified | Nov 12 2021 |
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